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Compound of Interest

Compound Name: 3-Hydroxyhexanal
CAS No.: 96013-98-8
Cat. No.: B15910683
Get Quote
. J

Physicochemical Properties of 3-
Hydroxyhexanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
Hydroxyhexanal (CAS No. 96013-98-8), a bifunctional organic compound featuring both a
hydroxyl and an aldehyde group. Due to the limited availability of experimentally determined
data in peer-reviewed literature, this document presents estimated values and outlines
comprehensive experimental protocols for their precise determination in a laboratory setting.

Core Physical Properties

The physical characteristics of 3-Hydroxyhexanal are crucial for its application in chemical
synthesis, metabolic research, and as a potential building block in drug development. The
presence of both a polar hydroxyl group and a reactive aldehyde moiety on a six-carbon chain
influences its boiling point and solubility.
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Data Presentation

The following table summarizes the available, albeit estimated, quantitative data for the key
physical properties of 3-Hydroxyhexanal. It is critical to note that these values are derived
from computational models and should be confirmed by experimental analysis for rigorous

research and development applications.

Physical Property Estimated Value Conditions Source

N ) The Good Scents
Boiling Point 188.00 to 189.00 °C @ 760.00 mm Hg

Company[1]
- The Good Scents
Water Solubility 2.01 x 10° mg/L @ 25 °C
Company[1]
Molecular Formula CeH1202 - PubChem[2]
Molecular Weight 116.16 g/mol - PubChem|[2]

Experimental Protocols

To facilitate the empirical validation of the aforementioned properties, this section provides
detailed methodologies for the determination of the boiling point and solubility of 3-
Hydroxyhexanal.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of a liquid sample.

Materials:

3-Hydroxyhexanal sample

Thiele tube

Mineral oil or other suitable heating bath fluid

Thermometer (-10 to 200 °C range)
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Capillary tube (sealed at one end)

Small test tube (e.g., Durham tube)

Rubber band or wire for attachment

Bunsen burner or micro-burner

Stand and clamp

Procedure:

Sample Preparation: Add approximately 0.5 mL of 3-Hydroxyhexanal to the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with the open end submerged
in the liquid and the sealed end protruding above.

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom
of the test tube is level with the thermometer bulb.

Heating Setup: Insert the thermometer and attached sample into the Thiele tube, which
should be filled with mineral oil to a level above the side-arm. The sample should be
positioned in the main body of the tube.

Heating: Gently heat the side-arm of the Thiele tube with a small flame. The design of the
tube will ensure uniform heating of the oil bath via convection.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue gentle heating until a continuous and rapid stream of
bubbles emerges from the capillary tube. This indicates that the vapor pressure of the
sample has exceeded the atmospheric pressure.

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
point at which the stream of bubbles ceases and the liquid just begins to enter the capillary
tube is the boiling point of the sample. Record the temperature at this moment.

Solubility Determination in Water
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This protocol outlines a qualitative and semi-quantitative method for determining the solubility
of 3-Hydroxyhexanal in water.

Materials:

o 3-Hydroxyhexanal sample

« Distilled or deionized water

o Graduated cylinders or pipettes

o Vortex mixer

e Analytical balance

e Small, sealable test tubes or vials
Procedure:

e Qualitative Assessment: To a test tube, add approximately 1 mL of distilled water. Add a few
drops of 3-Hydroxyhexanal, cap the tube, and vortex for 30 seconds. Observe the solution
for homogeneity, cloudiness, or the presence of a separate layer to make an initial
assessment of solubility.

e Semi-Quantitative Determination (Shake-Flask Method):

[¢]

Accurately weigh a specific amount of 3-Hydroxyhexanal (e.g., 200 mg) and add it to a
vial containing a precise volume of distilled water (e.g., 1 mL).

o Seal the vial and agitate it at a constant temperature (e.g., 25 °C) using a shaker or vortex
mixer for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

o After agitation, allow the sample to stand, permitting any undissolved material to settle.
o Carefully extract a known volume of the clear supernatant.

o Analyze the concentration of 3-Hydroxyhexanal in the supernatant using a suitable
analytical technique, such as gas chromatography (GC) or high-performance liquid
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chromatography (HPLC).

o The solubility is then expressed in mg/L or g/100 mL.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 3-Hydroxyhexanal, from sample acquisition to data analysis and

reporting.
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Caption: Experimental workflow for determining the physical properties of 3-Hydroxyhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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